trans-Ethyl 2-hydroxycyclohexanecarboxylate
Overview
Description
Trans-Ethyl 2-hydroxycyclohexanecarboxylate is a chemical compound with the molecular formula C9H16O3 . It has an average mass of 172.221 Da and a monoisotopic mass of 172.109940 Da . It is also known by other names such as Ethyl (1R,2R)-2-hydroxycyclohexanecarboxylate .
Molecular Structure Analysis
The molecular structure of trans-Ethyl 2-hydroxycyclohexanecarboxylate consists of 9 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms . It has 2 defined stereocentres . The InChI code for this compound is 1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m0/s1 .Physical And Chemical Properties Analysis
Trans-Ethyl 2-hydroxycyclohexanecarboxylate is a colorless to yellow liquid . The storage temperature is room temperature .Scientific Research Applications
1. Stereochemistry and Optical Activity
The study of stereochemistry, particularly in compounds like trans-Ethyl 2-hydroxycyclohexanecarboxylate, has been a subject of interest. Research has focused on the resolution and optical rotations of related trans-2-aminocyclohexanecarboxylic acids and derivatives. These studies are fundamental in understanding the chiral nature of such compounds and their potential applications in asymmetric synthesis and chiral resolution methods (Nohira, Ehara, & Miyashita, 1970).
2. Biological and Enzymatic Inhibition Studies
Trans-Ethyl 2-hydroxycyclohexanecarboxylate and its derivatives have been investigated for their biological activity, especially as inhibitors of enzymes like carbonic anhydrase and acetylcholinesterase. These properties make them potential candidates for the treatment of diseases such as Alzheimer's and Parkinson's (Boztaş et al., 2019).
3. Synthesis and Chemical Transformations
The compound has been used in various synthetic pathways, highlighting its versatility in organic synthesis. For example, studies have explored its role in the regioselective synthesis of compounds like ceralure B1, an attractant for Mediterranean fruit flies, demonstrating its application in the synthesis of biologically active molecules (Avery, Cunningham, & Waters, 1994).
Safety and Hazards
properties
IUPAC Name |
ethyl (1R,2R)-2-hydroxycyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOGRTPJVNNCUKN-HTQZYQBOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCCC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CCCC[C@H]1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6125-55-9 |
Source
|
| Record name | 6125-55-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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